Cas no 2138227-81-1 (Methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate)

Methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate is a specialized sulfonamide-based compound featuring a unique azetidine-pyrrolidinone scaffold. Its structural complexity, combining a sulfamoylacetate ester with a constrained azetidine ring, makes it a valuable intermediate in medicinal chemistry, particularly for the synthesis of bioactive molecules targeting protease inhibition or receptor modulation. The presence of both polar (sulfonamide, carbonyl) and lipophilic (azetidine) moieties enhances its potential for optimizing drug-like properties, such as solubility and binding affinity. This compound is particularly suited for research in neuropharmacology or oncology, where its scaffold may contribute to the development of novel enzyme inhibitors or small-molecule therapeutics. High purity and well-defined reactivity further support its utility in precision synthesis.
Methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate structure
2138227-81-1 structure
Product Name:Methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate
CAS No:2138227-81-1
MF:C10H17N3O5S
MW:291.32408118248
CID:6599116
PubChem ID:165476376
Update Time:2025-10-28

Methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate Chemical and Physical Properties

Names and Identifiers

    • 2138227-81-1
    • EN300-843742
    • methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate
    • Methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate
    • Inchi: 1S/C10H17N3O5S/c1-18-10(15)6-19(16,17)12-7-2-9(14)13(5-7)8-3-11-4-8/h7-8,11-12H,2-6H2,1H3
    • InChI Key: XUNGCLCYVNTMEX-UHFFFAOYSA-N
    • SMILES: S(CC(=O)OC)(NC1CC(N(C1)C1CNC1)=O)(=O)=O

Computed Properties

  • Exact Mass: 291.08889182g/mol
  • Monoisotopic Mass: 291.08889182g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 468
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 113Ų

Methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-843742-1.0g
methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate
2138227-81-1 95%
1.0g
$1100.0 2024-05-21
Enamine
EN300-843742-0.05g
methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate
2138227-81-1 95%
0.05g
$924.0 2024-05-21
Enamine
EN300-843742-0.1g
methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate
2138227-81-1 95%
0.1g
$968.0 2024-05-21
Enamine
EN300-843742-0.25g
methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate
2138227-81-1 95%
0.25g
$1012.0 2024-05-21
Enamine
EN300-843742-0.5g
methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate
2138227-81-1 95%
0.5g
$1056.0 2024-05-21
Enamine
EN300-843742-2.5g
methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate
2138227-81-1 95%
2.5g
$2155.0 2024-05-21
Enamine
EN300-843742-5.0g
methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate
2138227-81-1 95%
5.0g
$3189.0 2024-05-21
Enamine
EN300-843742-10.0g
methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate
2138227-81-1 95%
10.0g
$4729.0 2024-05-21

Additional information on Methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate

Recent Advances in the Study of Methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate (CAS: 2138227-81-1)

In recent years, the compound Methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate (CAS: 2138227-81-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of Methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and flow chemistry to achieve higher efficiency and scalability. These advancements are critical for the large-scale production of the compound, which is essential for further preclinical and clinical studies.

In terms of biological activity, Methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate has demonstrated notable efficacy as a modulator of specific enzymatic pathways. Recent in vitro and in vivo studies have highlighted its role in inhibiting key enzymes involved in inflammatory and proliferative diseases. For instance, the compound has shown potent inhibitory effects on certain kinases, making it a candidate for the treatment of cancers and autoimmune disorders.

Furthermore, the pharmacokinetic properties of Methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate have been extensively studied. Researchers have reported favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its development as a therapeutic agent. The compound's ability to cross the blood-brain barrier has also been investigated, opening up possibilities for its use in neurological conditions.

Recent preclinical studies have explored the therapeutic potential of Methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate in various disease models. For example, in models of rheumatoid arthritis, the compound has shown significant anti-inflammatory effects, reducing joint swelling and tissue damage. Similarly, in cancer models, it has exhibited antitumor activity by inducing apoptosis and inhibiting angiogenesis.

Despite these promising findings, challenges remain in the development of Methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate as a drug. Issues such as potential toxicity, drug-drug interactions, and formulation stability need to be addressed in future studies. Ongoing research is focused on optimizing the compound's structure to enhance its efficacy and reduce adverse effects.

In conclusion, Methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate (CAS: 2138227-81-1) represents a promising candidate for therapeutic development in various diseases. Continued research efforts are essential to fully understand its mechanisms of action and to translate these findings into clinical applications. The compound's unique chemical and biological properties make it a valuable subject of study in the field of chemical biology and pharmaceutical research.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.